5-chloro-N-(2-((3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[2-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H13ClN4O2S/c20-16-6-5-15(27-16)19(25)22-14-4-2-1-3-13(14)11-17-23-18(24-26-17)12-7-9-21-10-8-12/h1-10H,11H2,(H,22,25)
• InChI Key: FPEDVKZCQAIJRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=NC=C3)NC(=O)C4=CC=C(S4)Cl
• Molecular Formula: C19H13ClN4O2S
• Molecular Weight: 396.9 g/mol

Description

5-chloro-N-(2-((3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H13ClN4O2S and its molecular weight is 396.85. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Thiophene-2-carboxamide derivatives have been synthesized and tested for in vitro cytotoxicity using the MTT assay, exhibiting good inhibitory activity against four cell lines. These derivatives, especially those containing a thiazolidinone ring or thiosemicarbazide moiety, show promising anticancer properties (Atta & Abdel‐Latif, 2021).

Antioxidant Activity

Novel 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives, containing various substituents, have been synthesized and identified as potent antioxidants, with some compounds demonstrating higher antioxidant activity than ascorbic acid (Tumosienė et al., 2019).

Polyamide Synthesis

A new condensing agent, 5-methyl-2-chloro-3-phenyl-2,3-dihydro-1,3,4,2-oxadiazaphosphole, has been used for the synthesis of amides and polyamides from carboxylic acids and amines, offering a route for the production of polyamides with high inherent viscosities (Kimura et al., 1992).

Antibacterial Activity

1,3,4-oxadiazole thioether derivatives have been designed, synthesized, and assessed for their antibacterial activities against Xanthomonas oryzae pv. oryzae (Xoo), with some compounds showing significant inhibitory effects. This research provides insights into the potential use of these derivatives as antibacterial agents (Song et al., 2017).

Apoptosis Induction in Cancer

A study identified a novel apoptosis inducer, 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole, with activity against several breast and colorectal cancer cell lines, highlighting the therapeutic potential of these compounds in cancer treatment (Zhang et al., 2005).